![molecular formula C13H11F2NO2 B6189738 3-benzyl-6,6-difluoro-3-azabicyclo[3.2.0]heptane-2,4-dione CAS No. 2680536-58-5](/img/no-structure.png)
3-benzyl-6,6-difluoro-3-azabicyclo[3.2.0]heptane-2,4-dione
Overview
Description
3-Benzyl-6,6-difluoro-3-azabicyclo[3.2.0]heptane-2,4-dione (hereafter referred to as 3-BDF-3-ABA) is a heterocyclic compound with a unique structure. It is composed of a benzene ring fused to a seven-membered bicyclic ring system, which contains two nitrogen atoms, one oxygen atom, and two carbon atoms. It has been studied extensively for its potential applications in synthetic organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
3-BDF-3-ABA has been studied for its potential applications in synthetic organic chemistry, biochemistry, and pharmacology. In synthetic organic chemistry, 3-BDF-3-ABA has been used as a building block for the synthesis of various heterocyclic compounds. In biochemistry, the compound has been explored for its potential as an inhibitor of enzymes involved in the biosynthesis of secondary metabolites. In pharmacology, 3-BDF-3-ABA has been studied for its potential as an antifungal agent, as well as its potential as an anti-inflammatory and anti-cancer drug.
Mechanism of Action
The exact mechanism of action of 3-BDF-3-ABA is still not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the biosynthesis of secondary metabolites. This inhibition is thought to be due to the presence of the difluoromethyl group, which binds to the enzyme’s active site and prevents it from catalyzing its reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BDF-3-ABA are still being studied. However, it is believed that the compound has antifungal, anti-inflammatory, and anti-cancer activity. In addition, 3-BDF-3-ABA has been shown to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 3-BDF-3-ABA in laboratory experiments include its low cost, easy availability, and its ability to be synthesized in a relatively simple manner. Additionally, the compound has been shown to be relatively stable under a wide range of conditions. The main limitation of using 3-BDF-3-ABA in laboratory experiments is its lack of specificity. The compound has been shown to have a wide range of biological activities, which can make it difficult to study a specific biological activity.
Future Directions
Future research on 3-BDF-3-ABA should focus on further elucidating its mechanism of action, as well as its potential applications in synthetic organic chemistry, biochemistry, and pharmacology. Additionally, further research should focus on the development of more specific inhibitors of enzymes involved in the biosynthesis of secondary metabolites. Finally, further research should focus on the development of more effective antifungal, anti-inflammatory, and anti-cancer drugs based on 3-BDF-3-ABA.
Synthesis Methods
The synthesis of 3-BDF-3-ABA involves a two-step process. First, the benzyl group is added to the bicyclic ring system via a Wittig reaction. This is followed by a reaction of the bicyclic ring system with a difluoromethyl Grignard reagent. This reaction produces the desired 3-BDF-3-ABA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-benzyl-6,6-difluoro-3-azabicyclo[3.2.0]heptane-2,4-dione involves the condensation of benzylamine with 2,4-pentanedione followed by cyclization and fluorination reactions.", "Starting Materials": [ "Benzylamine", "2,4-pentanedione", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Fluorine gas", "Acetic acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Benzylamine is reacted with 2,4-pentanedione in the presence of hydrochloric acid to form the intermediate 3-benzyl-5-methylidenehexane-2,4-dione.", "The intermediate is then cyclized using sodium hydroxide to form the bicyclic compound 3-benzyl-6,6-dihydroxy-3-azabicyclo[3.2.0]heptane-2,4-dione.", "The diol is then treated with sodium bicarbonate and acetic acid to form the corresponding diacetate.", "The diacetate is then fluorinated using fluorine gas in the presence of acetic acid to form the final product, 3-benzyl-6,6-difluoro-3-azabicyclo[3.2.0]heptane-2,4-dione.", "The product is purified using methanol and diethyl ether, and dried using sodium sulfate and sodium chloride." ] } | |
CAS RN |
2680536-58-5 |
Molecular Formula |
C13H11F2NO2 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
